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Compound of Interest

Compound Name: Persianone

Cat. No.: B14753838 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, biological

activities, and potential mechanisms of action of Persianone, a diterpenoid of interest for its

potential therapeutic applications.

Core Chemical Identifiers
Identifier Value

CAS Number 170894-20-9[1][2]

IUPAC Name

(2S,4aS,8aS)-2-[[(2R,3R,4R,4aS,8aS)-4-[2-

(furan-3-yl)ethyl]-4-hydroxy-3,4a,8,8-

tetramethyl-1-oxo-2,3,5,6,7,8a-

hexahydronaphthalen-2-yl]oxy]-4-[2-(furan-3-

yl)ethyl]-3,4a,8,8-tetramethyl-5,6,7,8a-

tetrahydro-2H-naphthalen-1-one[3]

Molecular Formula C₄₀H₅₆O₆[1][3]

Class Diterpenoid[1][2]

Biological Activity and Therapeutic Potential
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Persianone is a natural compound isolated from plants of the Salvia genus, which are known

for producing a variety of bioactive secondary metabolites. Diterpenoids, the class of

compounds to which Persianone belongs, have demonstrated a wide range of

pharmacological activities, including cytotoxic, anti-inflammatory, antimicrobial, and anticancer

effects.

While specific quantitative data for Persianone's biological activity is not extensively

documented in publicly available literature, the known activities of related diterpenoids from

Salvia species suggest its potential as a subject for further investigation in drug discovery and

development.

Experimental Protocols
Detailed experimental protocols for the isolation and characterization of Persianone can be

found in specialized phytochemical literature. Standard assays for evaluating its potential

biological activities would include:

Cytotoxicity Assays
A common method to assess the potential anticancer activity of a compound like Persianone is

the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Experimental Workflow: MTT Assay for Cytotoxicity
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Caption: Workflow for determining the cytotoxicity of Persianone using the MTT assay.

Apoptosis Assays
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To determine if cytotoxicity is mediated by programmed cell death, an Annexin V/Propidium

Iodide (PI) apoptosis assay can be performed, followed by analysis with flow cytometry.

Logical Flow: Annexin V/PI Apoptosis Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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